Cas no 2171668-97-4 (2-{5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridin-2-yl}acetic acid)

• Product Name: 2-{5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridin-2-yl}acetic acid
• CAS No: 2171668-97-4
• MF: C₂₇H₂₇N₃O₅
• MW: 473.52038693428
• CID: 5999798
• PubChem ID: 165542042
• Update Time: 2025-08-02

2-{5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridin-2-yl}acetic acid
• 2171668-97-4
• EN300-1498283
• 2-{5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]pyridin-2-yl}acetic acid

• Inchi： 1S/C27H27N3O5/c1-16(2)25(26(33)29-18-12-11-17(28-14-18)13-24(31)32)30-27(34)35-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-12,14,16,23,25H,13,15H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： FPEAHNVIUBZCIE-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=NC(CC(=O)O)=CC=1)=O)C(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.19507097g/mol
• Monoisotopic Mass: 473.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 118Ų

Additional information on 2-{5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridin-2-yl}acetic acid

2-{5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridin-2-yl}acetic Acid: A Comprehensive Overview

The compound with CAS No 2171668-97-4, commonly referred to as 2-{5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridin-2-yl}acetic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its complex structure, which includes a pyridine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a substituted butanamide moiety. The presence of these functional groups makes it a versatile building block for various applications.

Recent advancements in chemical synthesis have enabled researchers to explore the potential of this compound in drug discovery and development. The Fmoc group is particularly significant as it is widely used as a protecting group in peptide synthesis, facilitating the construction of complex biomolecules with high precision. This property has led to its incorporation into peptide-based drugs and bioactive molecules, where precise control over side-chain functionalities is crucial.

In addition to its role in peptide synthesis, this compound has shown promise in the development of advanced materials. Its unique electronic properties, derived from the pyridine ring and the Fmoc group, make it a candidate for applications in organic electronics and optoelectronics. Researchers have recently explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices, where its ability to modulate electronic transitions could enhance device performance.

The 3-methylbutanamide moiety further enhances the compound's versatility by introducing steric bulk and additional functional groups that can be exploited for specific interactions. This feature has been leveraged in the design of inhibitors for enzyme targets, where precise steric matching is essential for activity. Recent studies have demonstrated its utility in inhibiting key enzymes involved in metabolic pathways, highlighting its potential as a lead compound for therapeutic development.

From an environmental standpoint, the synthesis and application of this compound are being scrutinized to ensure sustainability and minimize ecological impact. Researchers are actively exploring greener synthetic routes that reduce waste and energy consumption while maintaining product quality. These efforts align with global initiatives to promote sustainable chemistry practices across industries.

In conclusion, 2-{5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidopyridin-2-yl}acetic acid represents a multifaceted molecule with diverse applications spanning drug discovery, materials science, and sustainable chemistry. Its intricate structure and functional groups continue to inspire innovative research directions, underscoring its importance as a valuable tool in modern chemical science.